2-(2-methoxyphenyl)-3-oxo-3-(pyridin-3-yl)propanenitrile
Description
Synthesis Analysis
The synthesis of similar compounds often involves complex organic reactions. For instance, the synthesis of “N-(2-methoxy-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridin-3-yl)cyclopropanesulfonamide” involves nucleophilic and amidation reactions . Another example is the catalytic protodeboronation of pinacol boronic esters, which is a radical approach used in the synthesis of related compounds .Molecular Structure Analysis
The molecular structure of similar compounds can be characterized by various techniques such as 1H and 13C NMR, IR, MS, and single crystal X-ray diffraction . The comparison of the actual value with the value calculated by density functional theory (DFT) shows that the crystal structures obtained by the two methods are consistent .Chemical Reactions Analysis
The chemical reactions involving similar compounds can be quite complex. For instance, the catalytic protodeboronation of pinacol boronic esters is a radical approach used in the synthesis of related compounds . This process involves a formal anti-Markovnikov alkene hydromethylation .Physical And Chemical Properties Analysis
The physical and chemical properties of similar compounds can be analyzed using various techniques. For instance, the molecular electrostatic potential and frontier molecular orbitals of the title compound can be studied using DFT to further clarify certain physical and chemical properties of the compound .Mechanism of Action
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 2-(2-methoxyphenyl)-3-oxo-3-(pyridin-3-yl)propanenitrile involves the reaction of 2-methoxybenzaldehyde with malononitrile to form 2-(2-methoxyphenyl)-2-methylpropanedinitrile, which is then reacted with pyridine-3-carboxaldehyde to form the final product.", "Starting Materials": [ "2-methoxybenzaldehyde", "malononitrile", "pyridine-3-carboxaldehyde" ], "Reaction": [ "Step 1: React 2-methoxybenzaldehyde with malononitrile in the presence of a base such as sodium ethoxide to form 2-(2-methoxyphenyl)-2-methylpropanedinitrile.", "Step 2: React 2-(2-methoxyphenyl)-2-methylpropanedinitrile with pyridine-3-carboxaldehyde in the presence of a base such as potassium carbonate to form 2-(2-methoxyphenyl)-3-oxo-3-(pyridin-3-yl)propanenitrile." ] } | |
CAS RN |
1097088-83-9 |
Molecular Formula |
C15H12N2O2 |
Molecular Weight |
252.3 |
Purity |
91 |
Origin of Product |
United States |
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